3-(S)-Hydroxypyrrolidinylavanafil
3-(S)-Hydroxypyrrolidinylavanafil
Brand Name:
Vulcanchem
CAS No.:
330785-58-5
VCID:
VC0050231
InChI:
InChI=1S/C23H26ClN7O4/c1-35-19-4-3-14(9-16(19)24)10-27-21-15(22(34)28-12-20-25-6-2-7-26-20)11-29-23(30-21)31-8-5-18(33)17(31)13-32/h2-4,6-7,9,11,17-18,32-33H,5,8,10,12-13H2,1H3,(H,28,34)(H,27,29,30)/t17-,18+/m1/s1
SMILES:
COC1=C(C=C(C=C1)CNC2=NC(=NC=C2C(=O)NCC3=NC=CC=N3)N4CCC(C4CO)O)Cl
Molecular Formula:
C23H26ClN7O4
Molecular Weight:
499.956
3-(S)-Hydroxypyrrolidinylavanafil
CAS No.: 330785-58-5
Reference Standards
VCID: VC0050231
Molecular Formula: C23H26ClN7O4
Molecular Weight: 499.956
CAS No. | 330785-58-5 |
---|---|
Product Name | 3-(S)-Hydroxypyrrolidinylavanafil |
Molecular Formula | C23H26ClN7O4 |
Molecular Weight | 499.956 |
IUPAC Name | 4-[(3-chloro-4-methoxyphenyl)methylamino]-2-[(2R,3S)-3-hydroxy-2-(hydroxymethyl)pyrrolidin-1-yl]-N-(pyrimidin-2-ylmethyl)pyrimidine-5-carboxamide |
Standard InChI | InChI=1S/C23H26ClN7O4/c1-35-19-4-3-14(9-16(19)24)10-27-21-15(22(34)28-12-20-25-6-2-7-26-20)11-29-23(30-21)31-8-5-18(33)17(31)13-32/h2-4,6-7,9,11,17-18,32-33H,5,8,10,12-13H2,1H3,(H,28,34)(H,27,29,30)/t17-,18+/m1/s1 |
Standard InChIKey | VCNDLBXEFZQPDC-MSOLQXFVSA-N |
SMILES | COC1=C(C=C(C=C1)CNC2=NC(=NC=C2C(=O)NCC3=NC=CC=N3)N4CCC(C4CO)O)Cl |
Synonyms | 4-((3-Chloro-4-methoxybenzyl)amino)-2-((2R,3S)-3-hydroxy-2-(hydroxymethyl)pyrrolidin-1-yl)-N-(pyrimidin-2-ylmethyl)pyrimidine-5-carboxamide |
Last Modified | Aug 20 2021 |
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